Cas no 1891597-27-5 (1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole)

• Product Name: 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole
• CAS No: 1891597-27-5
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 6254235
• PubChem ID: 117360826
• Update Time: 2025-07-01

1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole
• 1891597-27-5
• 1-methyl-7-[2-(piperazin-1-yl)ethyl]-1H-indole
• EN300-1770642

• Inchi： 1S/C15H21N3/c1-17-9-5-13-3-2-4-14(15(13)17)6-10-18-11-7-16-8-12-18/h2-5,9,16H,6-8,10-12H2,1H3
• InChI Key： WUGCHDQCRNKJFL-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole

Introduction to 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole (CAS No. 1891597-27-5)

1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1891597-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This indole derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The molecule combines a substituted indole core with a piperazine moiety, which is a common pharmacophore in many bioactive agents.

The structural composition of 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole includes a methyl group at the 1-position of the indole ring, an ethyl chain linked to the 7-position, and a piperazine substituent attached to the ethyl group. This specific arrangement of functional groups suggests possible interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indoles are known for their role in various physiological processes and have been extensively studied for their potential as therapeutic agents. The presence of the piperazine group further enhances the pharmacological profile of this compound, as piperazines are frequently incorporated into drugs due to their ability to modulate receptor activity and improve drug solubility.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel bioactive molecules. The compound 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole represents an excellent example of how modifications at specific positions on an indole scaffold can lead to compounds with enhanced biological activity. Studies have shown that subtle changes in the substitution pattern can significantly influence the pharmacokinetic and pharmacodynamic properties of indole derivatives.

One of the most compelling aspects of 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole is its potential as a lead compound for further drug development. The combination of the indole and piperazine moieties provides a rich scaffold for chemical modification, allowing researchers to explore various derivatives with tailored biological activities. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns and rational drug design approaches.

The indole core of 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole is particularly noteworthy, as it is a well-known scaffold in medicinal chemistry. Indoles have been implicated in a wide range of biological processes, including neurotransmission, immune modulation, and anti-inflammatory responses. The ability to modulate these processes makes indole derivatives valuable candidates for treating various diseases, including neurological disorders and inflammatory conditions.

The piperazine substituent in 1-methyl-7-2-(piperazin-1-yl)ethyl-1H-indole adds another layer of complexity to its pharmacological profile. Piperazines are known for their ability to interact with serotonin receptors, dopamine receptors, and other neurotransmitter systems. This interaction can lead to effects such as antidepressant, antipsychotic, and antiemetic properties. By incorporating a piperazine moiety into an indole derivative, researchers can potentially develop compounds that combine the benefits of both scaffolds.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods for identifying bioactive molecules like 1-methyl-7-2-(piperazin-1-yilethyl)-1H-indole. These methods leverage large datasets and machine learning algorithms to predict the binding affinity of compounds to biological targets. Such computational approaches can significantly accelerate the drug discovery process by prioritizing promising candidates for experimental validation.

In addition to its structural features, 1-methyl-7--(pipera--z--in--l--yilethyl)-lH--ind ole (CAS No. 1891597--27--5) may exhibit unique physicochemical properties that make it suitable for drug development. For instance, the presence of both polar and non-polar functional groups can influence solubility, permeability across biological membranes, and metabolic stability. These properties are critical factors in determining whether a compound will be effective in vivo.

The synthesis of 1-methyl--7--2--(pipera zine--l--yilethyl)--lH--ind ole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic methods, have improved the efficiency of these processes, making it feasible to produce complex molecules like this one on a larger scale.

Once synthesized, l --m eth yl-l --7 --2 --(pip er az ine-l --y ileth yl)--l H --ind ole can be subjected to various biochemical assays to evaluate its interaction with potential targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based functional assays. The results from these studies can provide valuable insights into the compound's mechanism of action and potential therapeutic applications.

The growing body of research on indole derivatives underscores their importance as pharmacological tools. Compounds like l -m eth y l-l -7 -2 -(pip er az ine-l -y ileth y l)-l H -ind ole (CAS No. 1891597--27--5) continue to inspire new discoveries in medicinal chemistry. By exploring their structural diversity and biological activities, researchers can uncover novel treatments for a wide range of diseases.

In conclusion, l -m eth y l-l -7 -2 -(pip er az ine-l -y ileth y l)-l H -ind ole represents a promising compound with significant potential in pharmaceutical research。 Its unique structural features， combined with recent advances in drug discovery technologies， make it an exciting candidate for further exploration。 As our understanding of biological systems continues to grow， compounds like this one will play an increasingly important role in developing innovative therapies。